Cas no 1805079-46-2 (3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine
• CAS No: 1805079-46-2
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867303
• Update Time: 2025-06-25

3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-4-2-3(12(13)14)5(8)6(11-4)7(9)10/h2,7H,1H3
• InChI Key： KJZGFHGZZDJRCD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=C1C(F)F)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine

3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine, with the CAS number 1805079-46-2, is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery and pest control. The structure of this compound is characterized by a pyridine ring with multiple substituents, including a chlorine atom at position 3, a difluoromethyl group at position 2, a methoxy group at position 6, and a nitro group at position 4. These substituents confer unique electronic and steric properties to the molecule, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine as an active ingredient in agrochemical formulations. Researchers have explored its role as a herbicide and fungicide, leveraging its ability to inhibit key enzymatic pathways in plant pathogens. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent activity against Botrytis cinerea, a fungal pathogen responsible for significant crop losses worldwide. The study attributed this activity to the compound's ability to disrupt mitochondrial function in fungal cells, leading to cell death.

In addition to its agricultural applications, 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine has shown promise in medicinal chemistry. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties. A 2023 research article in the European Journal of Medicinal Chemistry reported that the compound significantly reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines. Furthermore, its antioxidant activity was found to be comparable to that of well-known antioxidants such as vitamin C and glutathione.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine involves a multi-step process that requires precise control over reaction conditions. A common approach involves the nitration of a substituted pyridine derivative followed by subsequent substitution reactions to introduce the chlorine, difluoromethyl, and methoxy groups. Recent advancements in catalytic chemistry have enabled more efficient synthesis routes, reducing production costs and improving yield rates. These developments have made the compound more accessible for large-scale production and commercial use.

Beyond its direct applications, this compound serves as a valuable tool for studying molecular interactions and drug design principles. Its unique structure allows researchers to investigate how different substituents influence bioavailability, toxicity, and efficacy. For example, studies have examined the role of the nitro group in enhancing biofilm penetration in bacterial infections, while others have focused on how the methoxy group affects pharmacokinetics.

In terms of safety and environmental impact, recent toxicological studies have provided critical insights into the handling and disposal of 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine. Research indicates that while the compound exhibits low acute toxicity in laboratory animals, long-term exposure may pose risks to aquatic ecosystems. Regulatory agencies are currently evaluating its environmental fate and potential for bioaccumulation to ensure safe usage practices.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-methoxy-4-nitropyridine, with its CAS number 1805079-46-2, represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure, combined with recent advances in synthesis and application research, positions it as a key player in future innovations within medicinal chemistry and agrochemicals. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific research and industrial development.